Cas no 83006-53-5 (2,6-Naphthalenedisulfonicacid,4-[2-[4-[2-(2-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?))

• Product Name: 2,6-Naphthalenedisulfonicacid,4-[2-[4-[2-(2-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• CAS No: 83006-53-5
• MF: C₃₀H₁₆N₄Na₄O₁₃S₄
• MW: 860.68612575531
• CID: 724880
• PubChem ID: 136075947
• Update Time: 2025-04-19

2,6-Naphthalenedisulfonicacid,4-[2-[4-[2-(2-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedisulfonicacid,4-[2-[4-[2-(2-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• 4-[[4-[(2-hydroxy-3,6-disulpho-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-2,6-disulphonic acid, sodium salt
• tetrasodium,4-[[4-[(3,7-disulfonatonaphthalen-1-yl)diazenyl]naphthalen-1-yl]hydrazinylidene]-3-oxonaphthalene-2,7-disulfonate
• 83006-53-5
• 4-((4-((2-Hydroxy-3,6-disulpho-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-2,6-disulphonic acid, sodium salt
• 2,6-Naphthalenedisulfonic acid, 4-((4-((2-hydroxy-3,6-disulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, sodium salt
• EINECS 280-103-7

• Inchi： 1S/C30H20N4O13S4.4Na/c35-30-28(51(45,46)47)13-17-12-18(48(36,37)38)7-8-21(17)29(30)34-32-26-10-9-25(22-3-1-2-4-23(22)26)31-33-27-15-20(50(42,43)44)11-16-5-6-19(14-24(16)27)49(39,40)41;;;;/h1-15,35H,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47);;;;/q;4*+1/p-4/b33-31+,34-32+;;;;
• InChI Key： RCBTVMLDNFIPNQ-IYKLDLMTSA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC(=CC2C=CC(=CC=21)S(=O)(=O)[O-])S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 859.919
• Monoisotopic Mass: 859.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 1840
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 329A^2